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Compound of Interest

Compound Name: Diethyl 2-(2-oxopropyl)succinate

Cat. No.: B121532

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as an in-depth technical guide for trained professionals
in research and development. A specific Safety Data Sheet (SDS) for Diethyl 2-(2-
oxopropyl)succinate (CAS No. 1187-74-2) is not readily available. Therefore, the safety and
handling information presented herein is a synthesis of data for the compound where available,
supplemented by inferred hazards from structurally similar compounds, namely diethyl
succinate and diethyl(2-oxopropyl)phosphonate. All procedures should be conducted in
accordance with institutional and national safety regulations.

Chemical and Physical Properties

This section summarizes the known physical and chemical properties of Diethyl 2-(2-
oxopropyl)succinate and its structural analogs.
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Diethyl 2-(2- . . Diethyl(2-
. Diethyl Succinate
Property oxopropyl)succinat oxopropyl)phosph
(Analogue)
e onate (Analogue)
CAS Number 1187-74-2 123-25-1 1067-71-6
Molecular Formula C11H1805 C8H1404 Not Available
Molecular Weight 230.26 g/mol 174.19 g/mol Not Available
Colorless to faint o )
Appearance o Colorless liquid Not Available
yellow liquid
Odor Characteristic Aromatic Not Available
Density 1.11 g/cm3 Not Available Not Available
Flash Point Not Available 90 °C /194 °F Not Available
Soluble in organic
Solubility solvents, slightly Not Available Not Available
soluble in water
Refractive Index n20/D 1.436 Not Available Not Available

Toxicological Data and Hazard Identification

Due to the absence of specific toxicological data for Diethyl 2-(2-oxopropyl)succinate, the

following information is inferred from related compounds and should be treated as indicative of

potential hazards.
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Inferred Potential Hazard
Hazard for Diethyl 2-(2-
oxopropyl)succinate

Basis of Inference
(Analogue Compound)

o _ Diethyl(2-
Acute Oral Toxicity Harmful if swallowed.
oxopropyl)phosphonate
: . o o Diethyl(2-
Skin Corrosion/Irritation Causes skin irritation.
oxopropyl)phosphonate
) o Causes serious eye Diethyl(2-
Serious Eye Damage/Irritation o
irritation/damage. oxopropyl)phosphonate
. - . Diethyl(2-
Acute Inhalation Toxicity Harmful if inhaled.
oxopropyl)phosphonate
) o Toxic to aquatic life with long- Diethyl(2-
Agquatic Toxicity )
lasting effects. oxopropyl)phosphonate

GHS Hazard Statements (Inferred):

e H302: Harmful if swallowed.

e H315: Causes skin irritation.

e H318: Causes serious eye damage.
e H332: Harmful if inhaled.

e H411: Toxic to aquatic life with long lasting effects.

Safe Handling and Storage

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following PPE is recommended:

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.
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o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat. For
larger quantities or where splashing is likely, impervious clothing such as a chemical-
resistant suit should be worn.

» Respiratory Protection: Use only in a well-ventilated area, preferably in a chemical fume
hood. If inhalation risk is high, use a NIOSH-approved respirator with an appropriate
cartridge.

Handling Procedures

e Avoid contact with skin, eyes, and clothing.[1]

Do not breathe vapors or mist.[1]

Wash hands thoroughly after handling.[1]

Keep away from heat, sparks, and open flames.

When handling, do not eat, drink, or smoke.[1]

Storage Conditions

e Store in a cool, dry, and well-ventilated place.[2]

o Keep container tightly closed.[1]

o Store away from incompatible materials such as strong oxidizing agents, acids, and bases.
o Store locked up.[1]

Emergency Procedures
First Aid Measures

 If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[1]

« If on Skin: Wash with plenty of water. If skin irritation occurs, get medical advice/attention.
Take off contaminated clothing and wash it before reuse.[1]

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.[1]

 If Swallowed: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

» Specific Hazards: May emit corrosive fumes in a fire.[1] Containers may burn.[1]

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.

Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment (see Section 3.1). Avoid breathing vapors.[1]

« Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.[1]

o Methods for Cleaning Up: Absorb with inert material (e.g., sand, earth, vermiculite) and place
in a suitable container for disposal.[1]
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Caption: Workflow for handling a chemical spill.
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Experimental Protocols

The following are summaries of standardized experimental protocols that can be used to
assess the potential hazards of chemicals like Diethyl 2-(2-oxopropyl)succinate.

Skin Irritation: In Vitro Reconstructed Human Epidermis
(RhE) Test Method (OECD 439)

This test method evaluates the potential of a chemical to cause skin irritation by using a
reconstructed human epidermis model.

Preparation of Tissue: Reconstituted human epidermis tissues are pre-incubated in a sterile,
chemically defined medium.

o Application of Test Chemical: A small amount of the test chemical is applied topically to the
surface of the epidermis. A negative control (e.g., phosphate-buffered saline) and a positive
control (e.g., 5% sodium dodecyl sulfate) are also tested in parallel.

 Incubation: The treated tissues are incubated for a specific period (e.g., 60 minutes) at 37°C.

e Rinsing and Post-Incubation: The test chemical is removed by rinsing, and the tissues are
transferred to fresh medium and incubated for a further period (e.g., 42 hours) to allow for
recovery.

 Viability Assessment: Cell viability is determined using a colorimetric assay, such as the MTT
assay. In this assay, viable cells convert the yellow MTT tetrazolium salt into a blue formazan
product, which is then extracted and quantified spectrophotometrically.

» Data Interpretation: The viability of the chemical-treated tissues is expressed as a
percentage of the negative control. A chemical is identified as an irritant if the mean tissue
viability is reduced below a certain threshold (e.g., < 50%).

Acute Eye Irritation/Corrosion (OECD 405)

This guideline describes an in vivo procedure for assessing the eye irritation or corrosion
potential of a substance. It emphasizes a weight-of-evidence and tiered testing approach to
minimize animal testing.[2]
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Initial Assessment: Before in vivo testing, a thorough review of existing data on the
substance and structurally related compounds is performed.[2] In vitro or ex vivo tests are
conducted if data is insufficient.[2]

Animal Selection and Preparation: Healthy, young adult albino rabbits are used. Both eyes of
each animal are examined for defects before the test.

Test Substance Administration: A single dose of the test substance (0.1 mL for liquids or 0.1
g for solids) is instilled into the conjunctival sac of one eye of the animal.[3] The other eye
serves as a control.[3]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application, and then
daily for up to 21 days if effects persist.[4] Ocular lesions (cornea, iris, and conjunctiva) are
scored according to a standardized system.

Data Interpretation: The severity and reversibility of the eye lesions are evaluated to classify
the substance's irritation potential.

Acute Oral Toxicity - Fixed Dose Procedure (OECD 420)

This method is used to assess the acute oral toxicity of a substance without determining a

precise LD50 value, thereby reducing the number of animals used.[5]

Animal Selection: Healthy, young adult female rodents are typically used.[5]

Dosing: A single animal is dosed at a specific fixed dose level (5, 50, 300, or 2000 mg/kg).[5]
The starting dose is selected based on available information.

Observation: The animal is observed for signs of toxicity and mortality over a 14-day period.

[5]

Sequential Dosing: Based on the outcome for the first animal, subsequent animals are dosed
at higher or lower fixed dose levels to identify the dose that causes evident toxicity but not
mortality.

Classification: The substance is classified into a GHS category based on the dose at which
evident toxicity or mortality is observed.
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Disposal Considerations

All waste materials should be disposed of in accordance with local, state, and federal
regulations. As this compound is potentially harmful to aquatic life, it should not be released
into the environment. Waste should be handled as hazardous chemical waste.

Conclusion

While specific safety data for Diethyl 2-(2-oxopropyl)succinate is limited, a conservative
approach based on the known hazards of structurally similar compounds is essential for its safe
handling. Researchers and drug development professionals must adhere to strict safety
protocols, including the use of appropriate personal protective equipment, handling in well-
ventilated areas, and proper storage. In the event of an emergency, the first aid and spill
response procedures outlined in this guide should be followed promptly. The experimental
protocols provided offer a framework for generating the necessary safety data to fully
characterize the toxicological profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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